CID 435678

• CAS No.: 502137-98-6
• Product Name: CID 435678
• Molecular Formula: C18H23N5O2
• Molecular Weight: 341.4 g/mol
• IUPAC Name: 5-[3-(dimethylamino)propylamino]-3,10-dimethylpyrimido[4,5-b]quinoline-2,4-dione
• Standard InChI: InChI=1S/C18H23N5O2/c1-21(2)11-7-10-19-15-12-8-5-6-9-13(12)22(3)16-14(15)17(24)23(4)18(25)20-16/h5-6,8-9,19H,7,10-11H2,1-4H3
• Standard InChIKey: LNRUPMPQQGPSQT-UHFFFAOYSA-N
• Isomeric SMILES: CN1C2=CC=CC=C2C(=C3C1=NC(=O)N(C3=O)C)NCCCN(C)C
• SMILES: CN1C2=CC=CC=C2C(=C3C1=NC(=O)N(C3=O)C)NCCCN(C)C
• Canonical SMILES: CN1C2=CC=CC=C2C(=C3C1=NC(=O)N(C3=O)C)NCCCN(C)C
• Appearance: Solid powder
• Description: HLI373 is a water-soluble inhibitor of Hdm2. HLI373 is effective in inducing apoptosis of several tumor cells lines that are sensitive to DNA-damaging agents. HLI373 could serve as a potential lead for developing cancer therapeutics based on inhibition of the ubiquitin ligase activity of Hdm2.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: HLI373; HLI-373; HLI 373; NSC-373989; NSC 373989; NSC373989.
• Reference: 1: Kitagaki J, Agama KK, Pommier Y, Yang Y, Weissman AM. Targeting tumor cells expressing p53 with a water-soluble inhibitor of Hdm2. Mol Cancer Ther. 2008 Aug;7(8):2445-54. doi: 10.1158/1535-7163.MCT-08-0063. PubMed PMID: 18723490; PubMed Central PMCID: PMC2588467.
• PubChem Compound: 435678
• Last Modified: Nov 22 2021